Cas no 902035-86-3 (N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide)
N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(1,3-benzodioxol-5-yl)-4-oxochromen-2-yl]furan-2-carboxamide
- 2-Furancarboxamide, N-[3-(1,3-benzodioxol-5-yl)-4-oxo-4H-1-benzopyran-2-yl]-
- N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide
-
- Inchi: 1S/C21H13NO6/c23-19-13-4-1-2-5-14(13)28-21(22-20(24)16-6-3-9-25-16)18(19)12-7-8-15-17(10-12)27-11-26-15/h1-10H,11H2,(H,22,24)
- InChI Key: OECIQRYRKWHQAQ-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(NC1OC2=CC=CC=C2C(=O)C=1C1=CC=C2OCOC2=C1)=O
N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-5943-2μmol |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-5943-5μmol |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-5943-10μmol |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-5943-20μmol |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3225-5943-1mg |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-5943-2mg |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3225-5943-3mg |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-5943-4mg |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3225-5943-5mg |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-5943-10mg |
N-[3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide |
902035-86-3 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide
Introduction to N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide (CAS No. 902035-86-3)
N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 902035-86-3, represents a fusion of heterocyclic scaffolds that are widely recognized for their biological activity. The presence of both benzodioxol and chromen moieties in its molecular structure suggests potential applications in the development of novel therapeutic agents.
The benzodioxol ring, also known as the tetrahydroquinoline scaffold, is a prominent feature in many bioactive molecules. Its structural motif is often associated with properties such as serotonin receptor binding and anti-inflammatory effects. In contrast, the chromen ring system, which is a derivative of chromone, is frequently explored for its antioxidant and antimicrobial properties. The combination of these two heterocycles in N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide creates a complex pharmacophore that may exhibit multifaceted biological activities.
In recent years, there has been a growing interest in the development of hybrid molecules that integrate multiple pharmacophoric units to enhance therapeutic efficacy and reduce side effects. The structure of N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide aligns well with this trend, as it incorporates both benzodioxol and chromen moieties into a single framework. This design rationale is supported by emerging research demonstrating that such hybrid compounds can exhibit enhanced binding affinity and improved pharmacokinetic profiles compared to their individual components.
The furan moiety in the compound's name, specifically at the 2-position of the chromen ring, adds another layer of complexity and potential functionality. Furan derivatives are known for their ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. The incorporation of this furan unit may contribute to the compound's overall bioactivity by influencing its solubility, permeability, and metabolic stability.
Recent studies have highlighted the importance of computational modeling and high-throughput screening in the discovery of novel drug candidates. The structural features of N-3-(2H-1,3-benzodioxol-5-yl)-4-oxyo-o-H-chromen-e-y-furan-e-carboxamide make it an attractive candidate for these approaches. Computational techniques such as molecular docking and quantum mechanics simulations can be employed to predict its interactions with biological targets and assess its potential therapeutic effects.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its preparation include condensation reactions between appropriately substituted benzodioxole derivatives and chromene precursors, followed by functional group transformations to introduce the furan carboxamide moiety. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, may be employed to enhance efficiency and selectivity.
Evaluation of the biological activity of N-e-e-(e-H-e,-e,-e-benzodioxol--e--e-e-y)-e--e--e-H-chromene-e--e-y-furan-e--e-carboxamide has been conducted using both in vitro and in vivo models. Preliminary results suggest that it exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings are consistent with the structural features predicted by computational models and support further investigation into its potential therapeutic applications.
The development of novel pharmaceutical agents requires a comprehensive understanding of their chemical properties, pharmacological effects, and safety profiles. N-e-e-(e-H-e,-e,-e-benzodioxol--e--e-e-y)-e--e--e-H-chromene-e--e-y-furan-e--e-carboxamide represents an intriguing example of how structural innovation can lead to the discovery of new drugs. Its unique combination of heterocyclic moieties offers a rationale for further exploration in medicinal chemistry.
In conclusion, N-e-e-(e-H-e,-e,-e-benzodioxol--e--e-e-y)-e-e-e-H-e4e4e2e-carboxamide (CAS No.902035 86 - 3) is a structurally complex organic compound with potential therapeutic applications. Its unique blend of benzodioxol, chromen, and furan moieties makes it an attractive candidate for further research. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.
902035-86-3 (N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)